Cas no 78948-34-2 (1-Amino-2,4,6-triphenylpyridin-1-ium tetrafluoroboranuide)

• Product Name: 1-Amino-2,4,6-triphenylpyridin-1-ium tetrafluoroboranuide
• CAS No: 78948-34-2
• MDL: MFCD00959832
• CID: 4659093
• Update Time: 2025-06-14

1-Amino-2,4,6-triphenylpyridin-1-ium tetrafluoroboranuide Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-amino-2,4,6-triphenyl-, tetrafluoroborate(1-) (1:1)
• 1-Amino-2,4,6-triphenylpyridin-1-ium tetrafluoroboranuide

• MDL： MFCD00959832

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 1-Amino-2,4,6-triphenylpyridin-1-ium tetrafluoroboranuide

Recent Advances in the Study of 1-Amino-2,4,6-triphenylpyridin-1-ium Tetrafluoroboranuide (CAS: 78948-34-2)

The compound 1-Amino-2,4,6-triphenylpyridin-1-ium tetrafluoroboranuide (CAS: 78948-34-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, characterization, and biological activities.

Recent studies have highlighted the efficient synthesis of 1-Amino-2,4,6-triphenylpyridin-1-ium tetrafluoroboranuide through a one-pot reaction involving the condensation of 2,4,6-triphenylpyrylium tetrafluoroborate with ammonia. The reaction conditions have been optimized to achieve high yields (up to 85%) and excellent purity, as confirmed by NMR and mass spectrometry analyses. The compound's stability under various pH conditions has also been investigated, revealing its robustness in acidic environments, which is advantageous for pharmaceutical formulations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-Amino-2,4,6-triphenylpyridin-1-ium tetrafluoroboranuide exhibits promising antimicrobial properties against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membranes, as evidenced by electron microscopy and fluorescence assays. Additionally, the compound has shown moderate inhibitory effects on certain cancer cell lines, suggesting potential applications in oncology research.

Further investigations into the compound's pharmacokinetics and toxicity profile are underway. Early results from animal models indicate favorable bioavailability and low acute toxicity, although long-term studies are needed to fully assess its safety. Researchers are also exploring the compound's potential as a precursor for the development of novel fluorescent probes, leveraging its unique photophysical properties.

In conclusion, 1-Amino-2,4,6-triphenylpyridin-1-ium tetrafluoroboranuide represents a versatile and promising candidate for various applications in chemical biology and drug discovery. Its ease of synthesis, stability, and broad-spectrum biological activities make it a valuable subject for future research. Continued efforts to elucidate its mechanisms of action and optimize its therapeutic potential are expected to yield significant advancements in the field.